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Compound of Interest

Compound Name: Imidazole-4-carboxaldehyde

Cat. No.: B113399

Essential Safety and Handling Guide for
Imidazole-4-carboxaldehyde

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for handling Imidazole-4-carboxaldehyde, including operational and
disposal plans.

1. Hazard Identification and Personal Protective Equipment (PPE)

Imidazole-4-carboxaldehyde is classified as a substance that causes skin irritation, serious
eye irritation, and may cause respiratory irritation.[1][2][3][4][5] It is crucial to use appropriate
personal protective equipment to minimize exposure.
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Hazard GHS Classification Recommended PPE

Wear appropriate protective
Skin Irritation Skin Irrit. 2[4] gloves and clothing to prevent

skin exposure.[1][6]

Wear appropriate protective

Eye Irritation Eye Irrit. 2[4] eyeglasses or chemical safety

goggles.[1][6]

Use a dust mask (type N95 or

equivalent) or work in a well-
Respiratory Irritation STOT SE 3[4] ventilated area, preferably

under a chemical fume hood.

[2]7]

2. Handling and Storage

Proper handling and storage are critical to maintain the stability of Imidazole-4-
carboxaldehyde and ensure a safe laboratory environment.

Procedure Guideline

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1] Avoid

Handling ) o
breathing dust or fumes.[1][2] Minimize dust
generation and accumulation.[1]

Store in a cool, dry, well-ventilated area away
from incompatible substances.[1][7] Keep the

Storage

container tightly closed.[1][2] The compound is

sensitive to air and light.[7]

3. First Aid Measures

In case of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

[3]

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.[2][3]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Consult a physician.[1]

4. Spill and Disposal Procedures

In the event of a spill, prompt and safe cleanup is necessary. Proper disposal of waste is also

essential to prevent environmental contamination.

Procedure Guideline
Vacuum or sweep up the material and place it
) into a suitable disposal container.[6] Avoid
Spill Cleanup

creating dust.[2] Ensure adequate ventilation

and wear appropriate PPE.[1][2]

Waste Disposal

Dispose of contents/container to an approved
waste disposal plant.[1][2] Consult local, state,
and federal hazardous waste regulations for

complete and accurate classification.[1]

Experimental Workflow: Handling Imidazole-4-carboxaldehyde
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Workflow for Handling Imidazole-4-carboxaldehyde
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Caption: A step-by-step workflow for the safe handling of Imidazole-4-carboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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